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Compound of Interest

2-Bromo-5-
Compound Name: , o
(trifluoromethyl)benzonitrile

Cat. No.: B072685

Essential Safety and Handling Guide for 2-
Bromo-5-(trifluoromethyl)benzonitrile

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 2-
Bromo-5-(trifluoromethyl)benzonitrile (CAS No: 1483-55-2). Adherence to these procedures
is critical for ensuring laboratory safety and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

2-Bromo-5-(trifluoromethyl)benzonitrile is classified with the following hazards:

Causes skin irritation (H315)[1]

Causes serious eye irritation (H319)[1]

May cause respiratory irritation (H335)[1]

Harmful if swallowed, in contact with skin, or if inhaled[2][3][4]
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The following table summarizes the mandatory personal protective equipment (PPE) required
when handling this chemical.

PPE Category

Item

Specifications

Hand Protection

Chemical-resistant gloves

Nitrile gloves are
recommended for their
resistance to a wide range of
chemicals, including solvents,
oils, and hazardous materials.
[51[6][7] Ensure gloves are
inspected before use and
replaced immediately if

contaminated or damaged.

Eye and Face Protection

Safety glasses with side

shields or goggles

Must comply with OSHA's eye
and face protection regulations
in 29 CFR 1910.133 or
European Standard EN166.[8]
[9][10] A face shield may be

required for splash hazards.

Skin and Body Protection

Laboratory coat

A standard lab coat should be
worn and buttoned to protect
from incidental contact. For
larger quantities or splash
potential, a chemical-resistant
apron or suit may be
necessary.[8][9]

Respiratory Protection

NIOSH/MSHA or European
Standard EN 149 approved
respirator

To be used if ventilation is
inadequate or if dusts/aerosols
are generated.[3][9][10] Work
in a well-ventilated area,
preferably a chemical fume
hood.[1][8]

Operational Plan: Step-by-Step Handling Procedure
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. Engineering Controls and Preparation:

Always handle 2-Bromo-5-(trifluoromethyl)benzonitrile in a well-ventilated area, such as a
certified chemical fume hood.[1][8]

Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[8][9][10]

Before starting work, ensure all necessary PPE is available and in good condition.
. Handling the Chemical:

Avoid all personal contact, including inhalation of dust or fumes.[2]

Wear the appropriate PPE as detailed in the table above.

Avoid generating dust.[2] Use dry clean-up procedures if solids are spilled.[2]

When not in use, keep the container tightly closed and stored in a cool, dry, and well-
ventilated place.[1][2][8]

Do not eat, drink, or smoke in the work area.[2][8]
Wash hands thoroughly with soap and water after handling.[1][2][8]

. Experimental Workflow Diagram:
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Caption: Workflow for Safe Handling of 2-Bromo-5-(trifluoromethyl)benzonitrile.
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Emergency Procedures

In case of skin contact: Immediately flush the skin with plenty of running water for at least 15
minutes while removing contaminated clothing.[1] Seek medical attention if irritation persists.

[1]

In case of eye contact: Immediately flush the eyes with plenty of water for at least 15
minutes, occasionally lifting the upper and lower eyelids.[1][11] Remove contact lenses if
present and easy to do.[1] Seek immediate medical attention.[1]

In case of inhalation: Move the person to fresh air.[1] If not breathing, give artificial
respiration.[1] If breathing is difficult, give oxygen.[1] Seek medical attention.[1]

In case of ingestion: Do NOT induce vomiting.[1] Rinse the mouth with water.[1] Never give
anything by mouth to an unconscious person.[1] Seek immediate medical attention.[1]

In case of a spill: Evacuate the area.[2] Remove all sources of ignition.[1] For minor spills,
absorb with an inert material and place in a suitable disposal container.[1] For major spills,
contact your institution's environmental health and safety department.[11]

Disposal Plan

Dispose of the chemical and any contaminated materials in accordance with all applicable
federal, state, and local environmental regulations.[1]

The product should be disposed of as hazardous waste.[2] Contact a licensed professional
waste disposal service to dispose of this material.[1]

Do not allow the product to enter drains or waterways.[1]

Contaminated packaging should be treated as the product itself.[12]

Logical Relationship Diagram for Disposal:
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Caption: Waste Disposal Workflow for 2-Bromo-5-(trifluoromethyl)benzonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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